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Compound of Interest

Compound Name:
3-Fluoro-4-methylphenylacetic

acid

Cat. No.: B1304800 Get Quote

Technical Safety Guide: 3-Fluoro-4-
methylphenylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-Fluoro-4-
methylphenylacetic acid (CAS No. 261951-74-0). The information is compiled from available

Safety Data Sheets (SDS) and chemical databases to ensure safe handling and use in a

laboratory and research setting.

Chemical Identification and Physical Properties
This section summarizes the key physical and chemical properties of 3-Fluoro-4-
methylphenylacetic acid.
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Property Value

IUPAC Name (3-fluoro-4-methylphenyl)acetic acid

Synonyms 3-Fluoro-p-tolylacetic acid

CAS Number 261951-74-0

Molecular Formula C₉H₉FO₂

Molecular Weight 168.17 g/mol

Physical Form Solid, Powder

Boiling Point 272.3°C at 760 mmHg[1]

Melting Point 104-107°C[2]

Density 1.224 g/cm³[1]

Flash Point 118.5°C[1]

Storage Temperature Ambient Temperature

Hazard Identification and Classification
3-Fluoro-4-methylphenylacetic acid is classified as a hazardous substance. The following

table outlines its GHS hazard classifications.

Hazard Class Hazard Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
Category 2 H315

Causes skin

irritation[2][3]

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation[2][3]

Signal Word: Warning[2]
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Precautionary Measures and Safe Handling
Adherence to the following precautionary statements is crucial for the safe handling of 3-
Fluoro-4-methylphenylacetic acid.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2][3][4]

P264 Wash skin thoroughly after handling.[3][4]

P271
Use only outdoors or in a well-ventilated area.[2]

[3][4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3][4]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[3]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P312
Call a POISON CENTER or doctor if you feel

unwell.[3]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[3]

P337 + P313
If eye irritation persists: Get medical

advice/attention.[3]

P362
Take off contaminated clothing and wash before

reuse.[3]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.
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First Aid Measures
In case of exposure, the following first aid measures should be taken:

Exposure Route First Aid Measures

Inhalation

If fumes, aerosols, or combustion products are

inhaled, remove the victim from the

contaminated area to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3][4]

Skin Contact

If skin or hair contact occurs, flush the affected

area with running water and soap.[4] If skin

irritation occurs, seek medical advice.[3]

Remove contaminated clothing and wash it

before reuse.[3]

Eye Contact

Immediately flush eyes with fresh running water

for at least 15 minutes.[4] Ensure complete

irrigation by keeping eyelids apart and away

from the eye.[4] Seek immediate medical

attention.[4]

Ingestion

If swallowed, immediately give a glass of water.

[4] Do not induce vomiting. Seek medical advice

if you feel unwell.

Firefighting and Spill Management

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://aksci.com/sds/9244EA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC302956.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC302956.pdf
https://aksci.com/sds/9244EA_SDS.pdf
https://aksci.com/sds/9244EA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC302956.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC302956.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC302956.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC302956.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Measures

Extinguishing Media

There is no restriction on the type of

extinguisher that may be used; select media

suitable for the surrounding fire.[4]

Fire/Explosion Hazard

The substance is non-combustible, but the

container may burn.[4] It may emit corrosive

fumes in a fire.[4]

Firefighting

Alert the Fire Brigade and inform them of the

location and nature of the hazard.[4] Wear

breathing apparatus and protective gloves.[4]

Cool fire-exposed containers with a water spray

from a protected location.[4]

Spill Cleanup

For dry spills, use dry cleanup procedures to

avoid generating dust.[4] Collect the residue and

place it in sealed plastic bags or other

containers for disposal.[4] For wet spills,

vacuum or shovel the material into labeled

containers for disposal.[4] Wash the spill area

with large amounts of water and prevent runoff

into drains.[4]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3-Fluoro-4-
methylphenylacetic acid are not publicly available in the searched literature. The hazard

classifications are typically derived from studies conducted by chemical manufacturers or

suppliers, and the full study reports are often proprietary.

Visualizations
Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Fluoro-4-
methylphenylacetic acid, from receipt to disposal.
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Caption: Safe handling workflow for 3-Fluoro-4-methylphenylacetic acid.

Experimental Workflow for Skin Irritation Assessment
This diagram outlines a general experimental workflow for assessing the skin irritation potential

of a chemical compound, based on standard toxicological testing guidelines.
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Caption: General workflow for skin irritation potential assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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